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Compound of Interest

Compound Name: 2,2,2-Trifluoroethyl butyrate

Cat. No.: B1202167

CAS Number: 371-27-7

This technical guide provides a comprehensive overview of 2,2,2-trifluoroethyl butyrate, a
fluorinated ester with diverse applications in research and industry. The document is intended
for researchers, scientists, and professionals in drug development and material science,
offering detailed information on its properties, synthesis, and potential applications.

Chemical Identity and Physical Properties

2,2,2-Trifluoroethyl butyrate, also known as butyric acid 2,2,2-trifluoroethyl ester, is a
colorless liquid. The presence of the trifluoromethyl group significantly influences its physical
and chemical properties, enhancing its stability and solubility in organic solvents.[1][2]

Table 1: Physicochemical Properties of 2,2,2-Trifluoroethyl Butyrate
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Property Value Reference(s)
CAS Number 371-27-7 [3]
Molecular Formula C6H9F302 [3]
Molecular Weight 170.13 g/mol [3]
Appearance Colorl.ess' to almost colorless 3]
clear liquid
Boiling Point 113 °C [3]
Density 1.14 g/cm3 [3]
Refractive Index (n20D) 1.35 [3]

Purity > 98% (GC) [3]
Store at room temperature,

Storage _ [4]
sealed in a dry place.
Butyric acid 2,2,2-trifluoroethyl

Synonyms [3]

ester, TFE Butyrate

Spectroscopic Data

The structural confirmation of 2,2,2-trifluoroethyl butyrate is achieved through various
spectroscopic methods. The following table summarizes the expected and reported spectral
data.

Table 2: Spectroscopic Data for 2,2,2-Trifluoroethyl Butyrate
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Technique

Data

Reference(s)

1H NMR

Expected signals for the
butyrate chain (5 1.0-1.5 ppm
for CHs, 6 1.6-2.0 ppm for
CHz, and & 2.2-2.4 ppm for

COOCHz2) and the trifluoroethyl

group (0 4.1-4.3 ppm for
OCH:2CF3).

[5]

19F NMR

A singlet expected at 0 -65 to
-66 ppm, confirming the
trifluoromethyl group'’s

symmetry.

[5]

IR Spectroscopy

Characteristic peaks are
expected around 1750-1780
cm~1 (C=0 stretch), 1200—-
1300 cm~1 (C-O-C stretch),
and 1350-1450 cm~! (C-F

vibrations).

[5]

Mass Spectrometry (EI)

The mass spectrum is
available through the NIST
WebBook.

[6]

Synthesis of 2,2,2-Trifluoroethyl Butyrate

The primary method for synthesizing 2,2,2-trifluoroethyl butyrate is through the Fischer

esterification of butyric acid with 2,2,2-trifluoroethanol in the presence of an acid catalyst.

Representative Experimental Protocol: Fischer

Esterification

This protocol is a representative example based on general esterification procedures.[7][8]

Materials:

e Butyric acid
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e 2.2,2-Trifluoroethanol

e Concentrated sulfuric acid (catalyst)

e Anhydrous sodium sulfate

e Saturated sodium bicarbonate solution

e Brine

o Diethyl ether (or other suitable extraction solvent)

e Round-bottom flask

o Reflux condenser

e Separatory funnel

e Rotary evaporator

Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine
butyric acid (1.0 equivalent) and 2,2,2-trifluoroethanol (1.5-2.0 equivalents).

» Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2 mol%) to the mixture
while stirring.

o Heat the reaction mixture to reflux and maintain for several hours. The reaction progress can
be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

 After the reaction is complete, allow the mixture to cool to room temperature.

» Dilute the mixture with diethyl ether and transfer it to a separatory funnel.

e Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst and any unreacted butyric acid), and brine.
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e Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using
a rotary evaporator.

e The crude product can be purified by fractional distillation under reduced pressure to yield
pure 2,2,2-trifluoroethyl butyrate.

Diagram 1: Experimental Workflow for the Synthesis of 2,2,2-Trifluoroethyl Butyrate
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Caption: A generalized workflow for the synthesis and purification of 2,2,2-trifluoroethyl
butyrate.

Applications
2,2,2-Trifluoroethyl butyrate is a versatile compound with applications in several fields:

o Pharmaceuticals: It serves as an intermediate in the synthesis of various pharmaceutical
compounds.[3]

o Flavor and Fragrance Industry: This ester is used as a flavoring agent in food products and
beverages.[3]

o Polymer Production: It is employed in the production of specialty polymers, contributing to
materials with enhanced properties.[3]

o Solvent Applications: Its unique properties make it a useful solvent in organic synthesis.[5]

o Research and Development: It is used in various chemical syntheses to develop new
compounds.[3]
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Biological and Toxicological Considerations

Currently, there is a lack of published research on the specific biological activity of 2,2,2-
trifluoroethyl butyrate. It is plausible that in a biological system, the ester could undergo
hydrolysis to yield butyrate and 2,2,2-trifluoroethanol. The biological effects would then be a

combination of these two molecules.

Diagram 2: Hypothetical Bioactivation of 2,2,2-Trifluoroethyl Butyrate
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Caption: The potential metabolic fate of 2,2,2-trifluoroethyl butyrate in a biological system.

Butyrate: A Biologically Active Short-Chain Fatty Acid

Butyrate is a well-studied short-chain fatty acid with numerous biological roles, particularly in
gut health. It is a primary energy source for colonocytes and is known to have anti-inflammatory
properties. The relevance of these effects to the administration of 2,2,2-trifluoroethyl butyrate

would depend on the rate and extent of its in vivo hydrolysis.
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Toxicology of 2,2,2-Trifluoroethanol

2,2,2-Trifluoroethanol (TFE) is known to have toxic effects. It is toxic to the blood, reproductive
system, bladder, brain, and upper respiratory tract.[9] Studies have shown it to be a testicular
toxicant in rats and dogs.[10] The toxicity of TFE is a result of its metabolism to 2,2,2-
trifluoroacetaldehyde and then to trifluoroacetic acid.[1] Any application of 2,2,2-trifluoroethyl
butyrate in biological systems must consider the potential toxicity of the TFE moiety that would

be released upon hydrolysis.

Safety and Handling

2,2,2-Trifluoroethyl butyrate is a flammable liquid and should be handled with appropriate

safety precautions.

Table 3: GHS Hazard Information for 2,2,2-Trifluoroethyl Butyrate

. . Hazard
Hazard Class Pictogram Signal Word
Statement(s)
H225: Highly
Flammable liquids GHSO02: Flammable Danger flammable liquid and
vapor
Skin GHSO07: Exclamation H315: Causes skin
o Danger o
corrosion/irritation mark irritation
Serious eye GHSO07: Exclamation H319: Causes serious
o Danger N
damage/eye irritation mark eye irritation
Specific target organ _
o ] GHSO07: Exclamation H335: May cause
toxicity — single Danger

exposure

mark

respiratory irritation

Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Users should consult the full Safety Data Sheet (SDS) for complete safety and handling
information.

Conclusion

2,2,2-Trifluoroethyl butyrate is a valuable chemical with a range of applications. Its synthesis
is straightforward, and its physical properties are well-documented. However, a significant gap
exists in the understanding of its biological activity and metabolic fate. Future research should

focus on the enzymatic and in vivo hydrolysis of this ester to determine if it can serve as a pro-
drug for butyrate and to fully assess the toxicological risks associated with the release of 2,2,2-
trifluoroethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2,2,2-Trifluoroethyl
Butyrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202167#2-2-2-trifluoroethyl-butyrate-cas-number-
371-27-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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